Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)-
Overview
Description
Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)- is a useful research compound. Its molecular formula is C33H36Cl4N4O3 and its molecular weight is 678.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
124773-10-0 |
|---|---|
Molecular Formula |
C33H36Cl4N4O3 |
Molecular Weight |
678.5 g/mol |
IUPAC Name |
N-[4-chloro-3-[[5-oxo-1-(2,4,6-trichlorophenyl)pyrazolidin-3-ylidene]amino]phenyl]-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]butanamide |
InChI |
InChI=1S/C33H36Cl4N4O3/c1-7-27(44-22-11-8-19(9-12-22)33(5,6)18-32(2,3)4)31(43)38-21-10-13-23(35)26(16-21)39-28-17-29(42)41(40-28)30-24(36)14-20(34)15-25(30)37/h8-16,27H,7,17-18H2,1-6H3,(H,38,43)(H,39,40) |
InChI Key |
CDIWFSQELROWJU-UHFFFAOYSA-N |
SMILES |
CCC(C(=O)NC1=CC(=C(C=C1)Cl)N=C2CC(=O)N(N2)C3=C(C=C(C=C3Cl)Cl)Cl)OC4=CC=C(C=C4)C(C)(C)CC(C)(C)C |
Isomeric SMILES |
CCC(C(=O)NC1=CC(=C(C=C1)Cl)NC2=NN(C(=O)C2)C3=C(C=C(C=C3Cl)Cl)Cl)OC4=CC=C(C=C4)C(C)(C)CC(C)(C)C |
Canonical SMILES |
CCC(C(=O)NC1=CC(=C(C=C1)Cl)NC2=NN(C(=O)C2)C3=C(C=C(C=C3Cl)Cl)Cl)OC4=CC=C(C=C4)C(C)(C)CC(C)(C)C |
Origin of Product |
United States |
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![Ethyl [4-(chloromethyl)-1,3-thiazol-2-yl]carbamate](/img/structure/B45397.png)
